19-Acetylenic-deoxycorticosterone 19-Acetylenic-deoxycorticosterone
Brand Name: Vulcanchem
CAS No.: 127080-69-7
VCID: VC21238063
InChI: InChI=1S/C23H30O3/c1-3-10-23-12-8-16(25)13-15(23)4-5-17-18-6-7-20(21(26)14-24)22(18,2)11-9-19(17)23/h1,13,17-20,24H,4-12,14H2,2H3/t17-,18-,19-,20+,22-,23-/m0/s1
SMILES: CC12CCC3C(C1CCC2C(=O)CO)CCC4=CC(=O)CCC34CC#C
Molecular Formula: C23H30O3
Molecular Weight: 354.5 g/mol

19-Acetylenic-deoxycorticosterone

CAS No.: 127080-69-7

Cat. No.: VC21238063

Molecular Formula: C23H30O3

Molecular Weight: 354.5 g/mol

* For research use only. Not for human or veterinary use.

19-Acetylenic-deoxycorticosterone - 127080-69-7

Specification

CAS No. 127080-69-7
Molecular Formula C23H30O3
Molecular Weight 354.5 g/mol
IUPAC Name (8S,9S,10S,13S,14S,17S)-17-(2-hydroxyacetyl)-13-methyl-10-prop-2-ynyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C23H30O3/c1-3-10-23-12-8-16(25)13-15(23)4-5-17-18-6-7-20(21(26)14-24)22(18,2)11-9-19(17)23/h1,13,17-20,24H,4-12,14H2,2H3/t17-,18-,19-,20+,22-,23-/m0/s1
Standard InChI Key FRJMUTSJHOCODZ-ACXQXYJUSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2C(=O)CO)CCC4=CC(=O)CC[C@]34CC#C
SMILES CC12CCC3C(C1CCC2C(=O)CO)CCC4=CC(=O)CCC34CC#C
Canonical SMILES CC12CCC3C(C1CCC2C(=O)CO)CCC4=CC(=O)CCC34CC#C

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